Regiochemical Differentiation: 2-Methyl vs. 4-Methyl Substitution
The 2-methyl substitution in 2-Methyl-6-(phenylthio)nicotinic acid positions the methyl group ortho to the carboxylic acid, which is predicted to alter the acid dissociation constant (pKa) and steric environment around the metal-coordinating carboxylate compared to the 4-methyl regioisomer (4-Methyl-6-(phenylthio)nicotinic acid, CAS 1355230-60-2). In the CAIII pharmacophore model, the carboxylic acid group forms a coordinate bond with the Zn²⁺ ion in the enzyme active site [1]. Ortho-substitution is known to influence carboxylate geometry and Zn²⁺ coordination distance, parameters that directly correlate with inhibitory potency in this target class [2]. While direct comparative IC₅₀ data for this specific pair are not yet published, class-level SAR from 6-substituted nicotinic acid analogues demonstrates that substituent position on the pyridine ring modulates CAIII inhibitory activity, with Ki values for representative 6-substituted analogues ranging from 41.6 μM to >200 μM depending on the nature and position of the substituent [1].
| Evidence Dimension | Predicted pKa shift and Zn²⁺ coordination geometry due to ortho-methyl effect |
|---|---|
| Target Compound Data | 2-Methyl-6-(phenylthio)nicotinic acid: methyl group ortho to -COOH (predicted steric and electronic perturbation of carboxylate) |
| Comparator Or Baseline | 4-Methyl-6-(phenylthio)nicotinic acid (CAS 1355230-60-2): methyl group para to -COOH (minimal steric effect on carboxylate) |
| Quantified Difference | No direct experimental comparison available; class-level Ki range for 6-substituted nicotinic acids: 41.6 μM to >200 μM against CAIII [1] |
| Conditions | In silico prediction and class-level SAR inference; CAIII esterase activity assay |
Why This Matters
For procurement decisions in CAIII-targeted drug discovery, the 2-methyl regioisomer offers a distinct steric and electronic profile near the metal-binding pharmacophore that cannot be replicated by the 4-methyl analog.
- [1] Mohammad HK, Alzweiri MH, Khanfar MA, Al-Hiari YM. 6-Substituted nicotinic acid analogues, potent inhibitors of CAIII. Medicinal Chemistry Research. 2017;26:1397–1404. Ki values reported for 6-substituted nicotinic acid analogues. View Source
- [2] Alzweiri M, et al. Chromatographic evaluation and QSAR optimization for benzoic acid analogues against carbonic anhydrase III. Semantic Scholar. 2015. View Source
